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Compound of Interest

Compound Name: JNJ-47117096 hydrochloride

Cat. No.: B10800530

This document provides critical safety, handling, and disposal information for JNJ-47117096
hydrochloride, a potent and selective inhibitor of Maternal Embryonic Leucine Zipper Kinase
(MELK). The information is intended for researchers, scientists, and drug development
professionals.

Safety and Disposal Information

While a specific Safety Data Sheet (SDS) for INJ-47117096 hydrochloride is not publicly
available, general safety precautions for handling similar chemical compounds should be
strictly followed. For detailed and substance-specific safety and disposal information, it is
imperative to obtain the official SDS from the supplier.

General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side shields, chemical-resistant gloves, and a lab coat.[1]

o Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust or aerosols.[1][2]

o Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling.[1]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from direct sunlight and ignition sources.[2] Recommended storage for the powder form is at
-20°C for up to 3 years.[2]

First Aid Measures:

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 In case of skin contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

e If inhaled: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[1]

« If swallowed: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[2]

Disposal Procedures:

Dispose of waste in accordance with local, state, and federal regulations. As JNJ-47117096
hydrochloride is a hydrochloride salt, the waste may be acidic and require neutralization
before disposal. It is crucial to consult your institution's environmental health and safety office
for specific disposal guidelines.

Quantitative Data Summary

JNJ-47117096 hydrochloride is a potent inhibitor of MELK and also shows activity against
FIt3.
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Target IC50 Reference
MELK 23 nM [3]
FIt3 18 nM [3]
CAMKII3 810 nM [3]
Mnk2 760 nM [3]
CAMKIly 1000 nM [3]
MLCK 1000 nM [3]

Experimental Protocols

In Vitro Cell Proliferation Assay Using JNJ-47117096 hydrochloride:

This protocol is adapted from a general method for assessing the effect of INJ-47117096 on
cell proliferation.[3]

o Cell Culture: Culture Ba/F3-FIt3 cells in appropriate media supplemented with 10% fetal
bovine serum and antibiotics. Maintain cells at 37°C in a humidified atmosphere with 5%
Co2.

o Compound Preparation: Prepare a stock solution of INJ-47117096 hydrochloride in
DMSO. Further dilute the stock solution with the cell culture medium to achieve the desired
final concentrations.

o Cell Seeding: Seed Ba/F3-FIt3 cells in a 384-well plate at a density of 20,000 cells per well.

e Treatment: Add 100 nL of the diluted JNJ-47117096 hydrochloride solution to each well.
Include a vehicle control (DMSO) and a positive control. Add 10 ng/mL of IL3 to the
appropriate wells.

e Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

 Viability Assay: Add Alamar Blue solution to each well and incubate for an additional 4 hours.
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o Data Acquisition: Measure the fluorescent intensity using a fluorescence plate reader with an
excitation wavelength of 540 nm and an emission wavelength of 590 nm.

o Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting the
fluorescence intensity against the logarithm of the compound concentration and fitting the
data to a sigmoidal dose-response curve.

Visualizations

MELK Signaling Pathway in Cancer:
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Caption: MELK signaling pathway in cancer and the inhibitory action of INJ-47117096
hydrochloride.

Experimental Workflow for In Vitro Cell Proliferation Assay:
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Caption: Workflow for determining the in vitro efficacy of INJ-47117096 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidance for JNJ-
47117096 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800530#jnj-47117096-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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